3-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)propanamide

• IUPAC Name: 3-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C25H21FN4O3S/c26-19-9-3-1-6-16(19)15-34-25-29-20-10-4-2-8-18(20)23-28-21(24(32)30(23)25)11-12-22(31)27-14-17-7-5-13-33-17/h1-10,13,21H,11-12,14-15H2,(H,27,31)
• InChI Key: VVQUWBYQZKXZPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)NCC5=CC=CO5)F
• Molecular Formula: C25H21FN4O3S
• Molecular Weight: 476.5 g/mol

Description

3-[5-[(2-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C25H21FN4O3S and its molecular weight is 476.53. The purity is usually 95%.
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Scientific Research Applications

• Cardiac and Vascular Effects of Related Compounds : A study focused on a benzodiazepine derivative, midazolam, noted for its hemodynamic effects, useful in the induction of anesthesia and as an adjuvant due to its water solubility and stability in aqueous solutions, which might be a property of interest in related compounds (Schleussner et al., 1981).

• Immunomodulatory Properties : Imiquimod, a compound with a low molecular weight similar to the query compound, when administered orally, induced interferon-alpha and inhibited tumor growth, suggesting potential applications in cancer treatment and immunological activity enhancement (Witt et al., 1993).

• Pharmacokinetics and Metabolism : Another structurally related compound, midazolam, showed that after oral dosing, it is primarily excreted through the kidneys with significant first-pass metabolism. This insight into the metabolism and excretion pathways might be relevant for understanding the pharmacokinetics of the query compound (Heizmann & Ziegler, 1981).

• Potential Antiaggregating Effect on Platelets : Anagrelide, a compound from the imidazoquinazolin series like the query compound, was noted for its powerful antiaggregating effect on platelets, which might suggest potential therapeutic applications in treating conditions like thrombocytosis (Silverstein et al., 1988).